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Compound of Interest

Compound Name:
5-Methoxyquinoline-8-sulfonyl

chloride

CAS No.: 881005-38-5

Cat. No.: B2692166

Get Quote

High-Performance Handling for Drug Discovery &
Proteomics[1]
Executive Summary & Chemical Profile
5-Methoxyquinoline-8-sulfonyl chloride is a specialized electrophilic reagent used primarily

in medicinal chemistry for sulfonamide synthesis and in proteomics as a fluorescent

derivatizing agent.[1] Its utility stems from the sulfonyl chloride (-SO₂Cl) moiety, which provides

rapid reactivity with nucleophiles (amines, alcohols), and the quinoline core, which imparts

fluorescent properties and potential biological activity.[2]

However, this utility comes with a critical safety trade-off: high moisture sensitivity and severe

corrosivity. This guide synthesizes field-proven handling protocols with the mechanistic logic

required to use this reagent safely and effectively.
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Property Detail

CAS Number 881005-38-5

Molecular Formula C₁₀H₈ClNO₃S

Molecular Weight 257.69 g/mol

Physical State Off-white to pale yellow crystalline solid

Solubility
Soluble in DCM, THF, DMF, Acetonitrile; Reacts

violently with water.[1]

Hazard Identification & Mechanistic Toxicology
The Core Hazard: Electrophilic Aggression
The safety profile of 5-Methoxyquinoline-8-sulfonyl chloride is driven by its tendency to act

as a powerful electrophile.[1] It does not merely "burn" tissue; it chemically modifies it.

Hydrolysis (The Environmental Hazard): Upon contact with moisture (air or tissue), the S-Cl

bond cleaves, releasing hydrochloric acid (HCl) and the corresponding sulfonic acid.

Reaction:

[1]

Consequence: Immediate chemical burns to skin, eyes, and respiratory mucosa.[3]

Protein Sulfonylation (The Biological Hazard): The reagent covalently bonds to nucleophilic

residues (Lysine-NH₂, Cysteine-SH) on proteins.

Consequence: Potential for sensitization (haptens) and permanent tissue damage beyond

simple acid burns.

GHS Classification (Read-Across Validated)
Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).

Serious Eye Damage: Category 1 (Irreversible damage).
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Corrosive to Metals: Category 1.

Storage & Stability Strategy: A Self-Validating
System
Trustworthiness in chemical handling comes from "self-validating" storage—systems that

visually indicate failure before you open the bottle.

The "Dry-Cold" Protocol
Temperature: Store at 2–8°C (Refrigerated).

Atmosphere: Store under Argon or Nitrogen.

Container: Tightly sealed glass with a PTFE-lined cap.[1] Parafilm is insufficient for long-term

storage of sulfonyl chlorides due to HCl permeation.

Validation Checks (Do this before use)
Indicator Status Action

Appearance Free-flowing off-white powder Pass: Proceed to weigh.[1]

Clumping/Crust
Yellow/Orange crust on

threads

Fail: Hydrolysis has occurred.

HCl pressure may be present.

Smell Acrid, sharp odor (HCl)

Fail: Seal integrity

compromised. Handle in hood

only.[3]

Operational Handling & Experimental Protocol
Engineering Controls

Primary: Chemical Fume Hood (Face velocity > 100 fpm).

Secondary: Blast shield if working with >5g scales due to potential pressure buildup from

unexpected hydrolysis.
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Personal Protective Equipment (PPE)
Hands: Double nitrile gloves (0.11 mm min) or Silver Shield® laminates for prolonged

contact.

Eyes: Chemical splash goggles (Face shield recommended for larger scales).

Body: Lab coat + chemically resistant apron.

Standard Operating Procedure: Amine Sulfonylation
Expertise Insight: The most common failure mode is the "race" between the amine nucleophile

and adventitious water. The protocol below biases the race in favor of the amine.

Reagents:

Substrate: Primary/Secondary Amine (1.0 equiv)[1]

Reagent: 5-Methoxyquinoline-8-sulfonyl chloride (1.1–1.2 equiv)[1]

Base: Triethylamine (TEA) or DIPEA (1.5–2.0 equiv) – Critical to scavenge HCl.

Solvent: Anhydrous DCM or THF.

Step-by-Step Workflow:

Preparation: Flame-dry glassware and cool under N₂. Dissolve the amine and base in the

solvent.[4]

Thermal Control: Cool the reaction mixture to 0°C (Ice/Water bath).

Why? Sulfonylation is exothermic. Heat accelerates the competing hydrolysis reaction and

increases HCl vapor pressure.

Addition: Dissolve the sulfonyl chloride in a minimal amount of solvent and add dropwise.

Why? Prevents localized "hotspots" of concentration where dimerization or side reactions

could occur.
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Monitoring: Allow to warm to Room Temp (RT) over 2 hours. Monitor via TLC/LCMS.

Validation: Check pH of the headspace with wet litmus paper. If acidic fumes persist, add

more base.

Quenching: Add saturated NaHCO₃ solution.

Why? Converts excess sulfonyl chloride to the water-soluble sulfonate salt and neutralizes

HCl.

Emergency Response & Waste Management
Spill Response Logic
DO NOT spray water on a solid spill. This will generate a cloud of HCl gas.

Isolate: Evacuate the immediate area (10-meter radius).

Cover: Cover the spill with dry sand, earth, or a specialized acid-neutralizing absorbent (e.g.,

sodium carbonate/sand mix).

Sweep: Carefully sweep into a dry container.

Neutralize:Slowly add the collected material to a large volume of dilute sodium hydroxide

(NaOH) or sodium bicarbonate solution in a fume hood.

Visualizing the Safety Logic
The following diagram illustrates the decision-making process for handling this compound,

emphasizing the "Dry" vs. "Wet" pathways.
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Figure 1: Operational decision tree for inspection and spill response. Note the critical

prohibition of water on solid spills.[5]

Reaction Mechanism & Quenching Pathway
Understanding the competitive pathways allows researchers to optimize yield and safety. The

diagram below details the desired Amidation vs. the undesired Hydrolysis.
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Figure 2: Competitive reaction pathways.[1] The presence of base and exclusion of water are

critical to force the upper pathway.
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(Note: While specific SDSs for the 5-methoxy isomer are rare in public domains, safety data is

extrapolated from the structural analog Quinoline-8-sulfonyl chloride [CAS 18704-37-5] and

general sulfonyl chloride handling standards.)[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b2692166/docs?utm_src=pdf-body-img#technical-safety-guide-5-methoxyquinoline-8-sulfonyl-chloride
https://www.bldpharm.com/products/1601877-87-5.html
https://www.ncbi.nlm.nih.gov/
https://www.bldpharm.com/products/1601877-87-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2692166?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2692166?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

